Cas no 2309588-78-9 (1-(3,5-difluorophenyl)-N-(oxan-4-yl)(thiophen-2-yl)methylmethanesulfonamide)

• Product Name: 1-(3,5-difluorophenyl)-N-(oxan-4-yl)(thiophen-2-yl)methylmethanesulfonamide
• CAS No: 2309588-78-9
• MF: C₁₇H₁₉F₂NO₃S₂
• MW: 387.464469194412
• CID: 5341825
• Update Time: 2025-05-21

1-(3,5-difluorophenyl)-N-(oxan-4-yl)(thiophen-2-yl)methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-difluorophenyl)-N-((tetrahydro-2H-pyran-4-yl)(thiophen-2-yl)methyl)methanesulfonamide
• 1-(3,5-difluorophenyl)-N-[oxan-4-yl(thiophen-2-yl)methyl]methanesulfonamide
• 1-(3,5-difluorophenyl)-N-(oxan-4-yl)(thiophen-2-yl)methylmethanesulfonamide

• Inchi： 1S/C17H19F2NO3S2/c18-14-8-12(9-15(19)10-14)11-25(21,22)20-17(16-2-1-7-24-16)13-3-5-23-6-4-13/h1-2,7-10,13,17,20H,3-6,11H2
• InChI Key： JODVHXSBMUUXRG-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C=C(C=1)F)F)(NC(C1=CC=CS1)C1CCOCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 513
• XLogP3: 2.9
• Topological Polar Surface Area: 92

Additional information on 1-(3,5-difluorophenyl)-N-(oxan-4-yl)(thiophen-2-yl)methylmethanesulfonamide

Comprehensive Overview of 1-(3,5-difluorophenyl)-N-(oxan-4-yl)(thiophen-2-yl)methylmethanesulfonamide (CAS No. 2309588-78-9)

In the realm of pharmaceutical and agrochemical research, the compound 1-(3,5-difluorophenyl)-N-(oxan-4-yl)(thiophen-2-yl)methylmethanesulfonamide (CAS No. 2309588-78-9) has garnered significant attention due to its unique structural properties and potential applications. This sulfonamide derivative, characterized by its difluorophenyl and thiophene moieties, exhibits promising biological activity, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential role in modulating enzyme activity and receptor interactions, which could pave the way for novel therapeutic agents.

The molecular structure of 1-(3,5-difluorophenyl)-N-(oxan-4-yl)(thiophen-2-yl)methylmethanesulfonamide combines a methanesulfonamide group with a tetrahydro-2H-pyran (oxan-4-yl) ring, offering a balanced profile of lipophilicity and solubility. This balance is critical for optimizing pharmacokinetic properties, a topic frequently searched by professionals in medicinal chemistry. Recent studies highlight its potential in targeting inflammatory pathways, aligning with the growing demand for anti-inflammatory agents in treating chronic diseases. The inclusion of fluorine atoms enhances its metabolic stability, a feature often explored in modern drug design to improve half-life and efficacy.

From a synthetic chemistry perspective, the preparation of CAS No. 2309588-78-9 involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. The thiophene ring, a common motif in bioactive molecules, contributes to its electronic properties, while the difluorophenyl group influences binding affinity. These attributes are frequently discussed in forums and publications focusing on structure-activity relationships (SAR), a hot topic among researchers aiming to rationalize molecular design. The compound’s versatility also makes it a candidate for fragment-based drug discovery, a strategy gaining traction in the pharmaceutical industry.

In agrochemical applications, 1-(3,5-difluorophenyl)-N-(oxan-4-yl)(thiophen-2-yl)methylmethanesulfonamide has shown potential as a precursor for developing crop protection agents. Its ability to interfere with pest-specific enzymes aligns with the increasing emphasis on sustainable agriculture and reduced environmental impact. Searches for "eco-friendly agrochemicals" and "fluorinated pesticides" often lead to discussions about such compounds, underscoring their relevance in addressing global food security challenges. The sulfonamide functional group, in particular, is known for its broad-spectrum activity, making it a valuable scaffold in this field.

Analytical characterization of CAS No. 2309588-78-9 typically employs techniques like HPLC, NMR, and mass spectrometry, ensuring purity and structural confirmation. These methods are critical for quality control in both research and industrial settings, a concern frequently raised in online queries about compound validation. Additionally, computational modeling studies have been conducted to predict its interaction with biological targets, a practice increasingly integrated into early-stage drug development to reduce costs and accelerate timelines.

The safety profile of 1-(3,5-difluorophenyl)-N-(oxan-4-yl)(thiophen-2-yl)methylmethanesulfonamide is under ongoing evaluation, with preliminary data suggesting low acute toxicity. This aligns with the pharmaceutical industry’s focus on developing safer compounds, a trend reflected in searches for "green chemistry" and "toxicology assessment." Regulatory compliance, another frequently searched topic, is ensured through rigorous testing protocols, further highlighting the compound’s potential for commercialization.

In conclusion, 1-(3,5-difluorophenyl)-N-(oxan-4-yl)(thiophen-2-yl)methylmethanesulfonamide (CAS No. 2309588-78-9) represents a multifaceted compound with applications spanning pharmaceuticals and agrochemicals. Its structural features, including the difluorophenyl, thiophene, and sulfonamide groups, contribute to its versatility and efficacy. As research progresses, this compound may emerge as a key player in addressing unmet medical and agricultural needs, resonating with the scientific community’s pursuit of innovation and sustainability.